1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine

• CAS: 670255-17-1
• Molecular Formula: C20H25FN2O2S
• Molecular Weight: 376.5g/mol
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F
• InChI: InChI=1S/C20H25FN2O2S/c1-20(2,3)16-8-10-17(11-9-16)26(24,25)23-14-12-22(13-15-23)19-7-5-4-6-18(19)21/h4-11H,12-15H2,1-3H3
• InChIKey: XHANIROKGXHRNZ-UHFFFAOYSA-N

1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine (CAS 670255-17-1) is a synthetic phenylpiperazine sulfonamide derivative with a molecular formula of C20H25FN2O2S and a molecular weight of 376.5 g/mol. The compound belongs to a class of arylpiperazine sulfonamides known to act as selective antagonists of the human 5-HT2A receptor, a target implicated in central nervous system disorders including schizophrenia and other psychotic conditions.

1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine (CAS 670255-17-1): Compound Identity and Core Properties for Procurement Decisions

1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine (CAS 670255-17-1) is a synthetic phenylpiperazine sulfonamide derivative with a molecular formula of C20H25FN2O2S and a molecular weight of 376.5 g/mol . The compound belongs to a class of arylpiperazine sulfonamides known to act as selective antagonists of the human 5-HT2A receptor, a target implicated in central nervous system disorders including schizophrenia and other psychotic conditions [1]. Its structure features a 4-tert-butylphenylsulfonyl moiety attached to one piperazine nitrogen and a 2-fluorophenyl group on the other, resulting in distinct physicochemical properties including a calculated LogP of 4.82 and a topological polar surface area (tPSA) of 40.6 Ų .

CNS physicochemical profile High lipophilicity and favorable polar surface area align with CNS permeability requirements

5-HT2A antagonist tool Patent-annotated class-level 5-HT2A receptor antagonist supports pharmacology studies

Zero H-bond donor structure Absence of hydrogen bond donors may reduce P-gp efflux, supporting intracellular target engagement research

• [1] Burkamp F, Cheng SKF, Fletcher SR. Phenylsulphonylpiperazinyl derivatives as 5-HT receptor ligands. US Patent 6,852,718 B2. Issued February 8, 2005. https://patents.google.com/patent/US6852718B2. View Source

Procurement Risk: Why 1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine Cannot Be Interchanged with Closest In-Class Analogs

Phenylpiperazine sulfonamides within the same 5-HT2A antagonist class are not interchangeable because small structural modifications—such as the presence or absence of a tert-butyl group on the sulfonyl phenyl ring or the position of the fluorine substituent—produce substantial differences in lipophilicity, steric occupancy, and electronic distribution . These molecular variations directly influence receptor binding kinetics, selectivity profiles, and ADME properties, as demonstrated by the quantitative evidence below. Substituting this compound with a des-tert-butyl or des-fluoro analog without verifying equivalent target engagement and physicochemical matching risks invalidating experimental outcomes in receptor pharmacology, lead optimization, and in vivo efficacy studies [1].

tert-Butyl group substitution risk Removal of the 4-tert-butyl substituent alters lipophilicity and steric occupancy, potentially shifting subtype selectivity and binding kinetics.

Fluorine positional isomer risk Changing the 2-fluorophenyl substitution to other positions modifies electronic distribution, impacting receptor binding conformation.

Non-sulfonyl piperazine analog risk Non-sulfonyl piperazine derivatives lack 5-HT2A antagonist pharmacology, risking false target engagement conclusions.

• [1] Burkamp F, Cheng SKF, Fletcher SR. Phenylsulphonylpiperazinyl derivatives as 5-HT receptor ligands. US Patent 6,852,718 B2. Issued February 8, 2005. https://patents.google.com/patent/US6852718B2. View Source

Quantitative Differentiation Evidence: 1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine vs. Closest Analogs

Calculated LogP: 1.6-Unit Increase vs. Des-tert-Butyl Analog Reflects Enhanced Lipophilicity Driving Membrane Partitioning

The target compound exhibits a calculated LogP of 4.82 . The direct des-tert-butyl analog, 1-(2-fluorophenyl)-4-(phenylsulfonyl)piperazine (CAS 433237-53-7), has a predicted LogP of approximately 3.2 based on its structure (C16H17FN2O2S, MW 320.38) . This represents a LogP difference of +1.6 units, indicating significantly higher lipophilicity for the target compound, which is expected to alter membrane permeability, tissue distribution, and non-specific protein binding in biological assays .

Calculated LogP

Data to verify

ΔLogP ≈ +1.6 vs des-tert-butyl

Supports lipophilicity-driven membrane partitioning context

Calculated values; requires experimental validation

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 4.82
Comparator Or Baseline	1-(2-Fluorophenyl)-4-(phenylsulfonyl)piperazine (des-tert-butyl analog); predicted LogP ~3.2
Quantified Difference	ΔLogP ≈ +1.6
Conditions	Calculated LogP values; Hit2Lead proprietary algorithm for target compound; structural prediction for comparator

Why This Matters

A LogP difference of 1.6 translates to roughly a 40-fold difference in octanol-water partition coefficient, meaning the target compound will partition into lipid membranes substantially more than the des-tert-butyl analog, affecting apparent potency, off-rate kinetics, and cellular accumulation in any assay system.

Molecular Weight Differential of 56 Da Enables Distinct Binding Pocket Occupancy vs. Des-tert-Butyl Analog

The target compound has a molecular weight of 376.5 g/mol , whereas the des-tert-butyl analog 1-(2-fluorophenyl)-4-(phenylsulfonyl)piperazine has a molecular weight of 320.38 g/mol . The 56 Da difference arises from the 4-tert-butyl substituent (C4H9, 57 Da), which occupies additional volume in the receptor binding pocket. This steric bulk can critically influence subtype selectivity within the 5-HT2 receptor family, as described in the patent literature for this compound class [1].

MW Differential

Reported

+56 Da (17.5% increase)

Indicates additional steric bulk in binding pocket

May influence subtype selectivity profile

Evidence Dimension	Molecular weight (steric bulk indicator)
Target Compound Data	376.5 g/mol
Comparator Or Baseline	1-(2-Fluorophenyl)-4-(phenylsulfonyl)piperazine: 320.38 g/mol
Quantified Difference	ΔMW = +56.12 g/mol (~17.5% increase)
Conditions	Calculated from molecular formula; target: C20H25FN2O2S; comparator: C16H17FN2O2S

Why This Matters

A 17.5% increase in molecular weight due to a single tert-butyl group can alter the binding pose within the orthosteric site, leading to different selectivity fingerprints across 5-HT2A, 5-HT2B, and 5-HT2C subtypes—directly impacting the compound's suitability for neuroscience target validation versus selectivity profiling.

• [1] Burkamp F, Cheng SKF, Fletcher SR. Phenylsulphonylpiperazinyl derivatives as 5-HT receptor ligands. US Patent 6,852,718 B2. Issued February 8, 2005. https://patents.google.com/patent/US6852718B2. View Source

Topological Polar Surface Area (tPSA) of 40.6 Ų Confers Favorable CNS Permeability Within Desirable Range

The target compound has a tPSA of 40.6 Ų , which falls within the established CNS drug-likeness window of <60–70 Ų for passive blood-brain barrier penetration. This value is driven solely by the sulfonamide oxygens and piperazine nitrogens, with the 2-fluorophenyl and 4-tert-butylphenyl groups contributing no additional polar surface area. In contrast, many alternative CNS-targeting piperazine derivatives with additional hydrogen bond donors or acceptors exhibit tPSA values exceeding 60 Ų, potentially limiting brain exposure [1].

tPSA

Class-level inference

40.6 Ų (32–42% below CNS threshold)

Favorable CNS permeability parameter

Literature benchmark for BBB penetration

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 40.6 Ų
Comparator Or Baseline	CNS drug-likeness threshold: tPSA ≤ 60–70 Ų for passive BBB penetration (literature consensus)
Quantified Difference	Target compound tPSA is 32–42% below the 60–70 Ų upper threshold
Conditions	Calculated topological polar surface area; Hit2Lead values; literature benchmark for CNS drug-likeness

Why This Matters

A tPSA of 40.6 Ų positions this compound favorably for CNS target engagement studies, whereas analogs with additional polar functionality may exhibit poor brain penetration, confounding interpretation of in vivo efficacy data in neuroscience models.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source

Zero Hydrogen Bond Donors and Three Acceptors Define a Pharmacokinetic Profile Distinct from H-Donor-Containing Piperazine Analogs

The target compound possesses 0 hydrogen bond donors (Hdon) and 3 hydrogen bond acceptors (Hacc) . This contrasts with many related piperazine derivatives that contain secondary amine NH groups (Hdon = 1) or additional hydroxyl substituents. The absence of H-bond donors reduces the compound's desolvation penalty upon membrane crossing and lowers the likelihood of active efflux by P-glycoprotein, which preferentially recognizes compounds with multiple H-bond donors [1].

H-Bond Profile

Class-level inference

Hdon = 0; Hacc = 3

Absence of H-bond donors predicts lower P-gp efflux

Relative to free-NH piperazine analogs

Evidence Dimension	Hydrogen bond donor and acceptor count
Target Compound Data	Hdon = 0; Hacc = 3 (both sulfonamide oxygens and one piperazine nitrogen)
Comparator Or Baseline	Typical secondary amine piperazine analogs: Hdon = 1, Hacc ≥ 3
Quantified Difference	Target compound lacks the H-bond donor present in free-NH piperazine analogs, reducing desolvation energy and P-gp recognition
Conditions	Calculated from molecular structure (Hit2Lead database values); general ADME principles

Why This Matters

Zero H-bond donors predict improved passive permeability and reduced susceptibility to P-gp-mediated efflux compared to NH-containing piperazine analogs, making this compound more suitable for intracellular target engagement and CNS applications where efflux transporter avoidance is critical.

• [1] Didziapetris R, Japertas P, Avdeef A, Petrauskas A. Classification analysis of P-glycoprotein substrate specificity. J Drug Target. 2003;11(7):391-406. doi:10.1080/10611860310001648233. View Source

Aqueous Solubility (LogSW = -6.11) Distinguishes this Compound from More Soluble, Less Lipophilic Analogs in Assay Compatibility

The target compound has a calculated LogSW (log of solubility in water) of -6.11 , corresponding to a predicted aqueous solubility of approximately 0.3 μM. This low solubility is a direct consequence of the tert-butyl and fluorophenyl substituents imparting high lipophilicity. By comparison, the des-tert-butyl analog 1-(2-fluorophenyl)-4-(phenylsulfonyl)piperazine, with a lower molecular weight and LogP, is expected to exhibit higher aqueous solubility . This solubility difference must be accounted for when designing assay protocols, as the target compound requires DMSO stock solutions and careful control of final solvent concentration to avoid precipitation in aqueous assay buffers.

Aqueous Solubility

Data to verify

LogSW = -6.11 (estimated ~0.3 μM)

Low solubility requires assay optimization

DMSO stock and carrier protein may be needed

Evidence Dimension	Predicted aqueous solubility (LogSW)
Target Compound Data	LogSW = -6.11 (~0.3 μM predicted solubility)
Comparator Or Baseline	Des-tert-butyl analog: estimated LogSW ≈ -4.5 to -5.0 (5- to 30-fold higher predicted solubility) based on LogP difference
Quantified Difference	Estimated 5- to 30-fold lower aqueous solubility for target compound
Conditions	Calculated LogSW; Hit2Lead proprietary algorithm for target compound; estimated for comparator from LogP-Solubility correlation

Why This Matters

The low aqueous solubility requires specific assay design (e.g., DMSO concentration ≤0.1%, inclusion of carrier proteins) to prevent compound precipitation and false-negative results in biochemical and cell-based screens, directly impacting procurement decisions for high-throughput screening versus focused pharmacological profiling.

Patent-Documented 5-HT2A Receptor Antagonism Places this Compound in a Pharmacologically Validated Class Distinct from Non-Sulfonyl Piperazines

Compounds within the phenylsulphonyl piperazine class, of which 1-[(4-tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine is a representative member, potently inhibit [3H]-ketanserin binding to the human 5-HT2A receptor expressed in clonal cell lines, as demonstrated in US Patent 6,852,718 B2 [1]. The patent explicitly teaches that these compounds are selective antagonists of the human 5-HT2A receptor, distinguishing them from non-sulfonyl piperazine derivatives that may act as agonists or lack 5-HT2A affinity altogether. This pharmacological classification provides a driver for selecting this compound over non-sulfonyl piperazine alternatives in CNS drug discovery programs targeting the 5-HT2A pathway.

5-HT2A Antagonism

Class-level

Patent-annotated phenylsulphonyl piperazine class

Supports 5-HT2A antagonist classification context

Exact Ki not publicly disclosed; experimental confirmation advised

Evidence Dimension	5-HT2A receptor binding (functional class assignment)
Target Compound Data	Class-level: phenylsulphonyl piperazine derivatives inhibit [3H]-ketanserin binding to human 5-HT2A receptors (exact Ki not publicly disclosed for this specific compound) [1]
Comparator Or Baseline	Non-sulfonyl piperazine analogs (e.g., 1-(2-fluorophenyl)piperazine) lack selective 5-HT2A antagonism; may exhibit dopamine receptor affinity instead
Quantified Difference	Target compound belongs to a patented class of selective 5-HT2A antagonists; non-sulfonyl analogs do not share this pharmacological fingerprint
Conditions	[3H]-ketanserin radioligand binding assay on human 5-HT2A receptors expressed in clonal cell lines, as described in US 6,852,718 B2

Why This Matters

This class-level pharmacological annotation justifies procurement of this compound for 5-HT2A-targeted research programs and distinguishes it from generic piperazine screening hits that may lack the sulfonamide pharmacophore essential for 5-HT2A antagonism, preventing wasted resources on compounds with irrelevant pharmacology.

• [1] Burkamp F, Cheng SKF, Fletcher SR. Phenylsulphonylpiperazinyl derivatives as 5-HT receptor ligands. US Patent 6,852,718 B2. Issued February 8, 2005. https://patents.google.com/patent/US6852718B2. View Source

Where 1-[(4-Tert-butylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine Delivers Differentiated Value: Application Scenarios for Scientific Procurement

CNS Drug Discovery: 5-HT2A Antagonist Lead Optimization and Selectivity Profiling

The compound's LogP of 4.82, tPSA of 40.6 Ų, and zero H-bond donors align with CNS drug-likeness criteria [1], making it suitable as a starting point for optimizing brain-penetrant 5-HT2A antagonists. Its patent-validated class-level 5-HT2A antagonism [2] supports its use in radioligand binding displacement assays to establish structure-activity relationships, particularly investigating how the 4-tert-butyl and 2-fluoro substituents modulate selectivity versus 5-HT2B and 5-HT2C subtypes.

Physicochemical Profiling and Formulation Development Studies

With a LogSW of -6.11 and LogP of 4.82 , this compound serves as a model high-lipophilicity, low-solubility probe for developing formulation strategies (e.g., lipid-based delivery systems, amorphous solid dispersions, cyclodextrin complexation) applicable to hydrophobic CNS drug candidates. Its well-defined physicochemical parameters enable systematic comparison with des-tert-butyl and des-fluoro analogs to deconvolute the contribution of each substituent to solubility and permeability.

In Vitro ADME and Transporter Interaction Studies

The compound's zero H-bond donor count and moderate tPSA make it a useful tool for studying passive membrane permeability in Caco-2 or MDCK-MDR1 monolayers, as well as for assessing P-glycoprotein substrate liability in the absence of confounding H-bond donor effects. Comparative studies against NH-containing piperazine analogs can isolate the impact of H-bond donor count on efflux ratio and apparent permeability.

Chemical Biology Tool for 5-HT2A Receptor Signaling Pathway Dissection

As a member of the phenylsulphonyl piperazine class with demonstrated 5-HT2A receptor antagonist activity [2], this compound can be employed as a chemical probe to interrogate 5-HT2A-mediated Gq/11 signaling, β-arrestin recruitment, and receptor internalization pathways in neuronal cell lines and primary cultures, provided that selectivity over related 5-HT2 subtypes is experimentally confirmed for the specific assay system.

Application

Selection Property

Validation Focus

5-HT2A receptor pharmacology studies

CNS drug-like physicochemical profile

Subtype selectivity and binding characterization

Physicochemical profiling studies

High-lipophilicity, low-solubility probe

Solubility-limited formulation assessment

In vitro ADME transporter studies

Zero H-bond donor structure

Passive permeability and efflux ratio review

5-HT2A signaling pathway research

Class-level 5-HT2A antagonist annotation

Pathway-specific signaling endpoint validation

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source
• [2] Burkamp F, Cheng SKF, Fletcher SR. Phenylsulphonylpiperazinyl derivatives as 5-HT receptor ligands. US Patent 6,852,718 B2. Issued February 8, 2005. https://patents.google.com/patent/US6852718B2. View Source